Cas no 1428378-72-6 (N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)
N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
- N-[(2-fluorophenyl)methyl]-2-(4-oxo-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
- N-(2-fluorobenzyl)-2-(4-oxo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
- VU0547361-1
- AKOS024554251
- F6411-0028
- 1428378-72-6
-
- Inchi: 1S/C19H15FN4O2S/c20-14-5-2-1-4-13(14)11-21-18(25)12-23-7-8-24-16(19(23)26)10-15(22-24)17-6-3-9-27-17/h1-10H,11-12H2,(H,21,25)
- InChI Key: VQWVCYXPBMTRIA-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1F)(=O)CN1C=CN2N=C(C3SC=CC=3)C=C2C1=O
Computed Properties
- Exact Mass: 382.08997507g/mol
- Monoisotopic Mass: 382.08997507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 95.5Ų
N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6411-0028-2μmol |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-5μmol |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-10μmol |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-1mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-2mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-3mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-4mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-5mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-0028-10mg |
N-[(2-fluorophenyl)methyl]-2-[4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
1428378-72-6 | 10mg |
$79.0 | 2023-09-09 |
N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
Research Brief on N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 1428378-72-6)
Recent studies on the compound N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 1428378-72-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine core, has garnered attention due to its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.
The synthesis and structural optimization of this compound have been detailed in several recent publications. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards key protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These studies suggest that the fluorophenyl and thiophene moieties play a critical role in enhancing the compound's bioavailability and metabolic stability.
In vitro and in vivo evaluations have demonstrated significant efficacy of N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide in preclinical models of chronic inflammation and certain cancer types. Notably, the compound exhibited potent inhibition of pro-inflammatory cytokines and reduced tumor growth in xenograft models, with minimal off-target effects. These findings position it as a promising candidate for further development in targeted therapy.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and addressing potential toxicity concerns. Ongoing research is focused on derivatization strategies to improve its solubility and reduce hepatic clearance. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.
In conclusion, N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide represents a significant breakthrough in the search for novel small-molecule therapeutics. Its dual action on inflammatory and oncogenic pathways underscores its versatility, while its structural uniqueness offers a template for further drug discovery endeavors. Future studies will likely explore its potential in combination therapies and its applicability across a broader range of diseases.
1428378-72-6 (N-(2-fluorophenyl)methyl-2-4-oxo-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)